Cas no 1616500-59-4 (Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,7-tetrahydropyrazolo1,5-apyridine-3-carboxylate)

• Product Name: Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,7-tetrahydropyrazolo1,5-apyridine-3-carboxylate
• CAS No: 1616500-59-4
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 4609259
• Update Time: 2025-08-05

Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,7-tetrahydropyrazolo1,5-apyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-{[(4-methylphenyl)sulfonyl]methyl}-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate
• Methyl 2-{[(4-methylphenyl)sulfonyl]methyl}-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carbox
• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-2-[[(4-methylphenyl)sulfonyl]methyl]-, methyl ester
• Methyl 2-[(4-methylbenzenesulfonyl)methyl]-4h,5h,6h,7h-pyrazolo[1,5-a]pyridine-3-carboxylate
• Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,7-tetrahydropyrazolo1,5-apyridine-3-carboxylate

• Inchi： 1S/C17H20N2O4S/c1-12-6-8-13(9-7-12)24(21,22)11-14-16(17(20)23-2)15-5-3-4-10-19(15)18-14/h6-9H,3-5,10-11H2,1-2H3
• InChI Key： RRPHDUHDWGIKSS-UHFFFAOYSA-N
• SMILES： C12=C(C(OC)=O)C(CS(C3=CC=C(C)C=C3)(=O)=O)=NN1CCCC2

Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,7-tetrahydropyrazolo1,5-apyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,7-tetrahydropyrazolo1,5-apyridine-3-carboxylate

Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate, also known by its CAS number 161650-59-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and versatile functionalities. The molecule features a tetrahydropyrazolo[1,5-a]pyridine core with a methyl ester group and a sulfonylmethyl substituent attached to the pyrazole ring. These structural elements contribute to its stability and reactivity in different chemical environments.

The synthesis of this compound involves a series of well-defined organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are highly valuable in drug discovery and development. The sulfonyl group plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for various catalytic applications.

One of the most promising applications of Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate is in the field of medicinal chemistry. Its ability to act as a template for constructing bioactive molecules has been extensively studied in recent years. For instance, researchers have explored its potential as a kinase inhibitor due to its ability to bind to ATP-binding pockets in protein kinases. This property makes it a valuable lead compound in the development of anti-cancer therapies.

In addition to its medicinal applications, this compound has also found utility in materials science. The tetrahydropyrazolo[1,5-a]pyridine core exhibits interesting electronic properties that make it suitable for use in organic electronics. Recent studies have demonstrated its potential as a building block for constructing conjugated polymers with tailored electronic properties. These polymers could find applications in flexible electronics and optoelectronic devices.

The structural versatility of Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate also makes it an excellent candidate for click chemistry reactions. Its ability to undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has been exploited to create complex molecular architectures with high precision. This capability has opened new avenues for the synthesis of macrocyclic compounds and supramolecular assemblies.

From an environmental standpoint, the synthesis and application of this compound are being increasingly scrutinized due to growing concerns about sustainability and green chemistry. Researchers are actively exploring ways to optimize its synthesis pathways to minimize waste generation and reduce energy consumption. For example, recent studies have reported the use of microwave-assisted synthesis techniques to accelerate reaction rates and improve yields while reducing solvent usage.

In conclusion, Methyl 2-{(4-methylphenyl)sulfonylmethyl}-4,5,6,tetrahydropyrazolo[1,a]pyridine-3-carboxylate is a multifaceted compound with immense potential across diverse fields such as medicinal chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions to complex scientific challenges. As ongoing research continues to uncover new applications and improve synthetic methodologies for this compound,CAS No. 161650-59-4 will undoubtedly remain at the forefront of chemical innovation.